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Compound of Interest

Compound Name: CLP290

Cat. No.: B606730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

CLP290 is a novel, orally bioavailable prodrug of CLP257, which acts as a potent and selective

activator of the neuron-specific K+-Cl- cotransporter KCC2.[1][2] KCC2 plays a crucial role in

maintaining low intracellular chloride concentrations in neurons, which is essential for the

hyperpolarizing and inhibitory actions of GABAA and glycine receptors.[3] Dysregulation of

KCC2 function has been implicated in a variety of neurological and psychiatric disorders,

including epilepsy, neuropathic pain, spinal cord injury, and traumatic brain injury.[2][3][4][5][6]

[7] CLP290 has emerged as a promising therapeutic candidate for these conditions by

restoring KCC2 function and enhancing chloride extrusion.[3][8] These application notes

provide detailed protocols for the formulation and oral gavage administration of CLP290 in

rodent models for preclinical research.

Data Presentation: CLP290 Formulation and Dosing
The following tables summarize key quantitative data for the preparation and administration of

CLP290 in rodents.

Table 1: CLP290 Formulation for Oral Gavage
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Formulation
Components

Concentration Suitability Reference

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

≥ 2.08 mg/mL
General use, forms a

clear solution.[1][9]
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL
Alternative for

improved solubility.
[1]

10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL

Suitable for

compounds with poor

aqueous solubility;

use with caution for

long-term studies.[1]

[9]

[1]

20% 2-hydroxypropyl-

β-cyclodextrin
Not specified

Used in studies

assessing motor

performance.[3]

[3]

0.5%

Carboxymethylcellulos

e

0.66% CLP290

Suspension used in

neonatal rat studies.

[6][7]

[6][7]

10% hydroxypropyl-β-

cyclodextrin
Not specified

Alternative vehicle

used in neonatal rat

studies.[6][7]

[6][7]

Table 2: Reported CLP290 Dosages for Oral Gavage in Rodents
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Species Dosage Frequency
Therapeutic
Area

Reference

Rat 100 mg/kg
Twice daily for 7

days

Morphine-

induced

hyperalgesia

[1][9]

Rat 50 mg/kg Single dose
Traumatic Brain

Injury
[4]

Mouse Dose-dependent Not specified
Seizure

suppression
[5]

Neonatal Rat 100 mg/kg Single dose
Sedative effects

of midazolam
[6][7]

Experimental Protocols
Protocol 1: Preparation of CLP290 Formulation (10%
DMSO, 40% PEG300, 5% Tween 80, 45% Saline)
This protocol describes the preparation of a common vehicle for the oral gavage of

hydrophobic compounds like CLP290.

Materials:

CLP290 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Saline (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Procedure:

Calculate Required Volumes: Determine the total volume of the dosing solution needed

based on the number of animals, their average weight, and the desired dose (e.g., 10 mL/kg

body weight).

Prepare a CLP290 Stock Solution in DMSO:

Weigh the required amount of CLP290 powder.

Dissolve the CLP290 in DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL).

Ensure it is fully dissolved. Gentle warming or sonication can be used to aid dissolution.

Prepare the Final Dosing Solution (Example for 1 mL):

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the CLP290/DMSO stock solution to the PEG300 and vortex thoroughly to

mix.

Add 50 µL of Tween 80 to the mixture and vortex again until homogenous.

Add 450 µL of saline to the solution and vortex thoroughly to ensure a clear and uniform

solution.[1][9]

Final Check: Visually inspect the solution for any precipitation. The final solution should be

clear. It is recommended to prepare the dosing solution fresh on the day of the experiment.

Protocol 2: Oral Gavage Procedure in Rodents
This protocol provides a general guideline for administering the prepared CLP290 formulation

to rodents. All procedures should be performed by trained personnel in accordance with

institutional animal care and use committee (IACUC) guidelines.

Materials:
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Prepared CLP290 dosing solution

Appropriately sized oral gavage needles (stainless steel or flexible plastic with a ball-tip)

Syringes (1 mL or appropriate size)

Animal scale

Personal Protective Equipment (PPE): lab coat, gloves, eye protection

Procedure:

Animal Preparation:

Weigh the animal to determine the precise volume of the dosing solution to be

administered. The typical gavage volume should not exceed 10 mL/kg of body weight.[10]

[11]

Gavage Needle Preparation:

Select the appropriate size gavage needle for the animal (e.g., 18-20 gauge for mice, 16-

18 gauge for rats).[11]

Measure the correct insertion length by holding the needle alongside the animal, with the

tip at the corner of the mouth and the end at the last rib. Mark this length on the needle.

[10][11]

Animal Restraint:

Properly restrain the animal to ensure its safety and the accuracy of the procedure. For

mice, this typically involves scruffing the neck and back to immobilize the head and body.

Gavage Needle Insertion:

Gently insert the ball-tipped gavage needle into the diastema (the gap between the

incisors and molars).
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Advance the needle along the roof of the mouth toward the back of the throat. The animal

should swallow the needle as it is gently advanced. Do not force the needle. If resistance

is met, withdraw and re-attempt.[10][11]

Administration:

Once the needle is in the esophagus to the pre-measured depth, slowly administer the

CLP290 solution from the syringe.[10]

Post-Administration:

After administration, gently remove the needle in a single, smooth motion.

Return the animal to its cage and monitor for any signs of distress, such as difficulty

breathing or lethargy, for at least 15-30 minutes.[10][12]
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Caption: CLP290 is a prodrug that is metabolized to CLP257, which activates KCC2.
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Experimental Workflow for CLP290 Oral Gavage in
Rodents
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Caption: Workflow for CLP290 oral gavage from preparation to data collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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